Cas no 175205-09-1 (5-3,5-Bis(trifluoromethyl)phenyl-2H-1,2,3,4-tetrazole)

5-3,5-Bis(trifluoromethyl)phenyl-2H-1,2,3,4-tetrazole is a fluorinated tetrazole derivative characterized by its high electron-withdrawing properties due to the presence of trifluoromethyl groups. This compound is particularly valuable in medicinal chemistry and materials science, where its strong electron-deficient nature enhances reactivity in cycloaddition and cross-coupling reactions. The trifluoromethyl substituents contribute to improved metabolic stability and lipophilicity, making it useful in the design of bioactive molecules. Its rigid tetrazole core also serves as a bioisostere for carboxylic acids, offering enhanced binding affinity in pharmaceutical applications. The compound’s stability under harsh conditions further supports its utility in synthetic and industrial processes.
5-3,5-Bis(trifluoromethyl)phenyl-2H-1,2,3,4-tetrazole structure
175205-09-1 structure
Product Name:5-3,5-Bis(trifluoromethyl)phenyl-2H-1,2,3,4-tetrazole
CAS No:175205-09-1
MF:C9H4F6N4
MW:282.145281791687
MDL:MFCD06246015
CID:906315
PubChem ID:620220
Update Time:2025-06-17

5-3,5-Bis(trifluoromethyl)phenyl-2H-1,2,3,4-tetrazole Chemical and Physical Properties

Names and Identifiers

    • 5-[3,5-bis(trifluoromethyl)phenyl]tetrazole
    • 5-(3,5-Bis(trifluoromethyl)phenyl)-1H-tetrazole
    • 5-[3,5-bis(trifluoromethyl)phenyl]-2H-tetrazole
    • 5-[3,5-Bis(trifluoromethyl)phenyl]-2H-tetrazole Solution
    • KG-548
    • BUTTPARK 1\01-72
    • 5-[3,5-Bis(trifluoromethyl)phenyl]-1H-tetra
    • 5-[3,5-Bis(trifluoromethyl)phenyl]-1H-tetrazole
    • 5-[3,5-DI(TRIFLUOROMETHYL)PHENYL]-2H-1,2,3,4-TETRAAZOLE
    • 5-[3,5-Bis(trifluoromethyl)phenyl]tetrazole97%
    • 5-[3,5-Bis(trifluoromethyl)phenyl]tetrazole 97%
    • 5-[3,5-Bis(trifluoromethyl)phenyl]-1H-tetrazole 97%
    • KKJFZIQEWZVVIV-UHFFFAOYSA-N
    • 5-[3,5-bis(trifluoromethyl)phenyl]-2H-1,2,3,4-tetrazole
    • 5-(3,5-bis(trifluoromethyl)phenyl)-2H-tetrazole
    • Maybridge1_006968
    • HMS561E16
    • SY
    • 5-(3,5-Bis-trifluoromethyl-phenyl)-2H-tetrazole
    • Activator 42(R) 0.3 M
    • YL8
    • AKOS030757481
    • 1,3-Bis(trifluoromethyl)-5-(1H-tetrazol-5-yl)benzene
    • 1H-Tetrazole, 5-[3,5-bis(trifluoromethyl)phenyl]-
    • YSZCJ001
    • HY-120087
    • DB-044139
    • 2H-Tetrazole, 5-[3,5-bis(trifluoromethyl)phenyl]-
    • SY038795
    • CS-0069473
    • MFCD00052524
    • J-011083
    • AKOS015852868
    • 175205-09-1
    • DTXSID50347331
    • AC1989
    • 5-[3,5-bis-(Trifluoromethyl)phenyl]tetrazole
    • A811929
    • AS-68055
    • 5-[3,5-Bis(trifluoromethyl)phenyl]-2H-tetraazole #
    • SCHEMBL13113127
    • BRD-K64480308-001-01-9
    • SCHEMBL703841
    • Z2235812867
    • EN300-267706
    • 5-3,5-Bis(trifluoromethyl)phenyl-2H-1,2,3,4-tetrazole
    • MDL： MFCD06246015
    • Inchi： 1S/C9H4F6N4/c10-8(11,12)5-1-4(7-16-18-19-17-7)2-6(3-5)9(13,14)15/h1-3H,(H,16,17,18,19)
    • InChI Key： KKJFZIQEWZVVIV-UHFFFAOYSA-N
    • SMILES： FC(C1C=C(C2N=NNN=2)C=C(C(F)(F)F)C=1)(F)F

Computed Properties

  • Exact Mass: 282.03400
  • Monoisotopic Mass: 282.034
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 295
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 2.9
  • Topological Polar Surface Area: 54.5

Experimental Properties

  • Color/Form: Not determined
  • Melting Point: 177-180°C
  • Flash Point: Degrees Fahrenheit:41°F
    Degrees Celsius:5°C
  • Solubility: DMSO: soluble20mg/mL, clear
  • PSA: 54.46000
  • LogP: 2.90430
  • Solubility: Not determined

5-3,5-Bis(trifluoromethyl)phenyl-2H-1,2,3,4-tetrazole Security Information

5-3,5-Bis(trifluoromethyl)phenyl-2H-1,2,3,4-tetrazole Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-3,5-Bis(trifluoromethyl)phenyl-2H-1,2,3,4-tetrazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY038795-0.25g
5-[3,5-Bis(trifluoromethyl)phenyl]tetrazole
 175205-09-1 ≥97%
0.25g
 ¥198.00 2025-04-17
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY038795-1g
5-[3,5-Bis(trifluoromethyl)phenyl]tetrazole
 175205-09-1 ≥97%
1g
 ¥398.00 2025-04-17
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY038795-5g
5-[3,5-Bis(trifluoromethyl)phenyl]tetrazole
 175205-09-1 ≥97%
5g
 ¥998.00 2025-04-17
Ambeed
A117262-250mg
5-(3,5-Bis(trifluoromethyl)phenyl)-1H-tetrazole
 175205-09-1 97%
250mg
 $35.0 2025-02-24
Ambeed
A117262-1g
5-(3,5-Bis(trifluoromethyl)phenyl)-1H-tetrazole
 175205-09-1 97%
1g
 $65.0 2025-02-24
Ambeed
A117262-5g
5-(3,5-Bis(trifluoromethyl)phenyl)-1H-tetrazole
 175205-09-1 97%
5g
 $155.0 2025-02-24
TRC
T901715-25mg
5-[3,5-Bis(trifluoromethyl)phenyl]-2H-1,2,3,4-tetrazole
 175205-09-1
25mg
 $ 70.00 2022-06-02
TRC
T901715-50mg
5-[3,5-Bis(trifluoromethyl)phenyl]-2H-1,2,3,4-tetrazole
 175205-09-1
50mg
 $ 95.00 2022-06-02
TRC
T901715-250mg
5-[3,5-Bis(trifluoromethyl)phenyl]-2H-1,2,3,4-tetrazole
 175205-09-1
250mg
 $ 340.00 2022-06-02
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
SA04389-4X2.5L
5-[3,5-Bis(trifluoromethyl)phenyl]tetrazole
 175205-09-1
4X2.5L
 ¥15678.0 2021-09-03

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